Cas no 173314-95-9 (4-Butoxy-2,6-pyridinedicarboxylic acid)
173314-95-9 structure
Product Name:4-Butoxy-2,6-pyridinedicarboxylic acid
CAS No:173314-95-9
MF:C11H13NO5
MW:239.224623441696
CID:1358383
PubChem ID:57370564
Update Time:2025-04-20
4-Butoxy-2,6-pyridinedicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Butoxy-2,6-pyridinedicarboxylic acid
- 2,6-pyridinedicarboxylic acid, 4-butoxy-
- 4-Butoxy-2,6-pyridindicarbons?ure
- Acide 4-butoxy-2,6-pyridinedicarboxylique
- 4-butoxypyridine-2,6-dicarboxylic acid
- DTXSID10724720
- 173314-95-9
- J-400572
-
- Inchi: 1S/C11H13NO5/c1-2-3-4-17-7-5-8(10(13)14)12-9(6-7)11(15)16/h5-6H,2-4H2,1H3,(H,13,14)(H,15,16)
- InChI Key: KUUDOGYXZGMCRZ-UHFFFAOYSA-N
- SMILES: O(C1C=C(C(=O)O)N=C(C(=O)O)C=1)CCCC
Computed Properties
- Exact Mass: 239.07939
- Monoisotopic Mass: 239.07937252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 96.7Ų
Experimental Properties
- PSA: 96.72
4-Butoxy-2,6-pyridinedicarboxylic acid Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
173314-95-9 (4-Butoxy-2,6-pyridinedicarboxylic acid) Related Products
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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